Aluminum zirconium pentachlorohydrex Gly

• CAS: 174514-58-0
• Synonyms: ALUMINUM ZIRCONIUM OCTACHLOROHYDREX GLY
• Molecular Formula: C2H8AlClNO4Zr+5
• Molecular Weight: 263.75 g/mol
• SMILES: C(C(=O)O)N.O.[OH-].[Al+3].[Cl-].[Zr+4]
• InChI: InChI=1S/C2H5NO2.Al.ClH.2H2O.Zr/c3-1-2(4)5;;;;;/h1,3H2,(H,4,5);;1H;2*1H2;/q;+3;;;;+4/p-2
• InChIKey: WYANSMZYIOPJFV-UHFFFAOYSA-L

Substituting incorrect AZG variants (e.g., tetrachlorohydrex with Al/Zr 2.0:1-5.99:1) causes formulation failure. AZP solves this with USP-defined Al/Zr ratio of 6.0:1-10.0:1 and (Al+Zr)/Cl ratio of 2.1:1-1.51:1, delivering intermediate antiperspirant efficacy for moderate-to-heavy perspiration products. • Quantifiable QC benchmarks per USP monograph enable unambiguous identity verification. • Clinical-strength OTC formulations use AZP at up to 20% concentration. • Positioned between tetrachlorohydrex (moderate) and octachlorohydrex (maximum) salts for targeted performance.

Aluminum Zirconium Pentachlorohydrex Gly: Balanced Antiperspirant Active

Aluminum Zirconium Pentachlorohydrex Gly (AZP) is a coordination complex of Aluminum Zirconium Pentachlorohydrate and the amino acid glycine, and is commonly used as an antiperspirant active in many personal care products [1]. It functions by diffusing into sweat ducts and forming a temporary gel plug that reduces the flow of perspiration to the skin's surface [1]. As a member of the Aluminum Zirconium Chlorohydrex Gly (AZG) family, its unique molecular structure, defined by specific atomic ratios of Aluminum to Zirconium (Al/Zr) and total metals to Chloride ((Al+Zr)/Cl), directly influences its performance profile, distinguishing it from both simpler aluminum salts and other AZG variants [2].

USP-specified Al/Zr and (Al+Zr)/Cl atomic ratio ranges

Intermediate antiperspirant efficacy between tetrachlorohydrex and octachlorohydrex

Enables formulation for moderate-to-heavy sweat control without maximum-strength salts

• [1] DrugBank Online. Aluminum zirconium pentachlorohydrex gly (DB11277). Accessed April 19, 2026. View Source
• [2] USP Monographs: Aluminum Zirconium Pentachlorohydrex Gly. United States Pharmacopeial Convention. Accessed April 19, 2026. View Source

AZP: Why Generic Substitution Fails

Within the class of Aluminum Zirconium Chlorohydrex Glycine (AZG) antiperspirant actives, simple substitution is a significant formulation risk due to their quantifiable differences in metal-to-chloride ratios and, consequently, their efficacy and tolerability profiles [1]. For instance, the Al/Zr atomic ratio of AZP is specified by the USP as falling within a range of 6.0:1 to 10.0:1, which is distinct from the 2.0:1 to 5.99:1 range for its tetrachlorohydrex analog [1][2]. This compositional variance directly correlates with a performance continuum where AZP provides an intermediate level of sweat and odor protection, positioned between the more moderate Aluminum Zirconium Tetrachlorohydrex Gly and the more potent Aluminum Zirconium Octachlorohydrex Gly [3]. The quantitative data below substantiates why AZP is a targeted solution, not a generic alternative.

Al/Zr ratio disparity

Al/Zr atomic ratio differs from tetrachlorohydrex; substitution may alter polymerization and gel-plug performance.

(Al+Zr)/Cl ratio distinction

Total metal-to-chloride ratio varies between AZG salts; sourcing incorrect analog can shift chemical behavior and efficacy.

Efficacy ranking mismatch

Pentachlorohydrex offers intermediate sweat reduction; replacing with tetrachlorohydrex may reduce protection level.

• [1] USP Monographs: Aluminum Zirconium Pentachlorohydrex Gly. United States Pharmacopeial Convention. Accessed April 19, 2026. View Source
• [2] USP Monographs: Aluminum Zirconium Tetrachlorohydrex Gly. United States Pharmacopeial Convention. Accessed April 19, 2026. View Source
• [3] MySkinRecipes. Comparison of Aluminum Zirconium Antiperspirant Salts. Accessed April 19, 2026. View Source

AZP: Key Sourcing Differentiators

Al/Zr Atomic Ratio: Unique Product Class

The Aluminum to Zirconium (Al/Zr) atomic ratio is a primary determinant of antiperspirant efficacy and stability [1]. Aluminum Zirconium Pentachlorohydrex Gly is defined by a specific Al/Zr ratio range, distinguishing it from its closest in-class analogs, Aluminum Zirconium Tetrachlorohydrex Gly and Octachlorohydrex Gly [1][2][3].

Al/Zr Ratio

Head-to-head

Target: 6.0:1 – 10.0:1 Tetrachlorohydrex: 2.0:1 – 5.99:1 Octachlorohydrex: 6.0:1 – 10.0:1 (different Cl)

Confirms correct compound identity for formulation

USP monograph-specified range

Evidence Dimension	Al/Zr Atomic Ratio (USP Specifications)
Target Compound Data	6.0:1 to 10.0:1
Comparator Or Baseline	Tetrachlorohydrex Gly: 2.0:1 to 5.99:1; Octachlorohydrex Gly: 6.0:1 to 10.0:1
Quantified Difference	The lower bound of the pentachlorohydrex ratio (6.0:1) is higher than the upper bound for the tetrachlorohydrex (5.99:1), representing a minimum 0.2% increase in the Al/Zr ratio at the class boundary. The ratio is comparable to octachlorohydrex, but the different chloride content creates a distinct compound.
Conditions	USP Monograph specifications for anhydrous material [1][2][3]

Why This Matters

Sourcing the correct Al/Zr ratio is critical for formulators to ensure the desired efficacy and stability profile, as even small differences in this parameter can impact polymerization behavior and gel plug formation.

• [1] USP Monographs: Aluminum Zirconium Pentachlorohydrex Gly. United States Pharmacopeial Convention. Accessed April 19, 2026. View Source
• [2] USP Monographs: Aluminum Zirconium Tetrachlorohydrex Gly. United States Pharmacopeial Convention. Accessed April 19, 2026. View Source
• [3] USP Monographs: Aluminum Zirconium Octachlorohydrex Gly. United States Pharmacopeial Convention. Accessed April 19, 2026. View Source

(Al+Zr)/Cl Atomic Ratio Differentiator

The total metal to chloride ratio ((Al+Zr)/Cl) is another key specification that varies between Aluminum Zirconium Chlorohydrex Glycine salts, impacting their chemical behavior and performance [1]. Aluminum Zirconium Pentachlorohydrex Gly possesses a distinct (Al+Zr)/Cl ratio range compared to its tetrachlorohydrex analog, providing a clear analytical marker for differentiation [1][2].

(Al+Zr)/Cl Ratio

Head-to-head

Target: 2.1:1 – 1.51:1 Tetrachlorohydrex: 1.5:1 – 0.9:1 Octachlorohydrex: 1.5:1 – 0.9:1

Analytical marker for sourcing verification

68% higher minimum vs. tetrachlorohydrex

Evidence Dimension	(Al+Zr)/Cl Atomic Ratio (USP Specifications)
Target Compound Data	2.1:1 to 1.51:1
Comparator Or Baseline	Tetrachlorohydrex Gly: 1.5:1 to 0.9:1; Octachlorohydrex Gly: 1.5:1 to 0.9:1
Quantified Difference	The minimum (Al+Zr)/Cl ratio for pentachlorohydrex (1.51:1) is 68% higher than the minimum for tetrachlorohydrex (0.9:1), representing a substantial compositional distinction.
Conditions	USP Monograph specifications for anhydrous material [1][2]

Why This Matters

This distinct ratio serves as a critical quality control parameter for procurement, ensuring that the sourced material is the correct, intended compound and not a mislabeled or substituted analog with different performance characteristics.

• [1] USP Monographs: Aluminum Zirconium Pentachlorohydrex Gly. United States Pharmacopeial Convention. Accessed April 19, 2026. View Source
• [2] USP Monographs: Aluminum Zirconium Tetrachlorohydrex Gly. United States Pharmacopeial Convention. Accessed April 19, 2026. View Source

Efficacy Hierarchy: Intermediate Strength

A comparative analysis of antiperspirant actives establishes a clear efficacy hierarchy, where Aluminum Zirconium Pentachlorohydrex Gly (AZP) is positioned between the less potent tetrachlorohydrex and the more potent octachlorohydrex forms [1]. This ranking is based on the number of chlorine atoms in the zirconium portion of the molecule, which influences the compound's ability to form an effective sweat-blocking plug [1].

Efficacy Rank

Class-level

Tetrachlorohydrex

Intermediate sweat reduction profile

Based on industry classification

Evidence Dimension	Antiperspirant Efficacy (Relative Ranking)
Target Compound Data	Efficacy ranked between Tetrachlorohydrex and Octachlorohydrex Gly
Comparator Or Baseline	Efficacy hierarchy: Aluminum Chlorohydrate < Trichlorohydrex Gly < Tetrachlorohydrex Gly < Pentachlorohydrex Gly < Octachlorohydrex Gly
Quantified Difference	While absolute sweat reduction percentages vary by formulation and application, the established industry hierarchy demonstrates AZP's intermediate potency. It is less potent than Octachlorohydrex but more effective than Tetrachlorohydrex.
Conditions	Based on industry-standard classification of antiperspirant actives by chlorine content and corresponding performance expectations in formulation [1]

Why This Matters

This established ranking allows formulators to select AZP when a balanced performance profile is needed—specifically, when a product requires higher efficacy than standard tetrachlorohydrex-based formulations but without the potentially higher irritation or cost associated with octachlorohydrex salts.

• [1] MySkinRecipes. Aluminum Zirconium Tetrachlorohydrex GLY Product Page and Antiperspirant Comparison. Accessed April 19, 2026. View Source

AZP: Key Applications

Moderate-to-Heavy Sweat Control

Formulators developing products for consumers with moderate-to-heavy perspiration can leverage AZP's intermediate efficacy [1]. This allows for the creation of a product that provides a step-up in performance from standard tetrachlorohydrex-based antiperspirants, offering a more robust sweat reduction claim without immediately transitioning to the maximum-strength octachlorohydrex salts, which may be associated with higher cost or skin sensitivity concerns [1].

Clinical-Strength OTC Antiperspirants

AZP is a common active in many clinical-strength, over-the-counter antiperspirant formulations [1]. Its defined Al/Zr and (Al+Zr)/Cl ratios provide a standardized and predictable efficacy profile that meets the stringent requirements for products marketed as offering superior protection [2]. Commercial products often utilize AZP at concentrations up to 20%, highlighting its established use case in this high-demand market segment [3].

QC: Preventing Supply Chain Substitution

Procurement and quality control teams can use the USP-specified Al/Zr atomic ratio of 6.0:1 to 10.0:1 and (Al+Zr)/Cl ratio of 2.1:1 to 1.51:1 as definitive analytical benchmarks for AZP [2]. This allows for the unambiguous identification of the material, preventing costly formulation failures or mislabeling incidents that could occur if an incorrect analog like Aluminum Zirconium Tetrachlorohydrex Gly (Al/Zr ratio of 2.0:1 to 5.99:1) were mistakenly substituted [4].

Application

Selection Property

Validation Focus

Moderate sweat control formulation

Intermediate efficacy profile

Sweat reduction vs. tetrachlorohydrex

High-efficacy OTC antiperspirant

USP standardized atomic ratios

Consistent gel-plug formation

QC identity verification

USP-specified Al/Zr and (Al+Zr)/Cl ranges

Prevent mis-substitution with tetrachlorohydrex

• [1] MySkinRecipes. Aluminum Zirconium Tetrachlorohydrex GLY Product Page and Antiperspirant Comparison. Accessed April 19, 2026. View Source
• [2] USP Monographs: Aluminum Zirconium Pentachlorohydrex Gly. United States Pharmacopeial Convention. Accessed April 19, 2026. View Source
• [3] DailyMed. Label: DRY IDEA ADVANCED DRY- aluminum zirconium pentachlorohydrex gly liquid. Accessed April 19, 2026. View Source
• [4] USP Monographs: Aluminum Zirconium Tetrachlorohydrex Gly. United States Pharmacopeial Convention. Accessed April 19, 2026. View Source